Cas no 1996149-65-5 (tert-butyl N-2-amino-2-(1-methyl-1H-pyrazol-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(1-methyl-1H-pyrazol-3-yl)ethylcarbamate
• CAS No: 1996149-65-5
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 5984792
• PubChem ID: 165969210
• Update Time: 2025-05-24

tert-butyl N-2-amino-2-(1-methyl-1H-pyrazol-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(1-methyl-1H-pyrazol-3-yl)ethylcarbamate
• 1996149-65-5
• tert-butyl N-[2-amino-2-(1-methyl-1H-pyrazol-3-yl)ethyl]carbamate
• EN300-1897912

• Inchi： 1S/C11H20N4O2/c1-11(2,3)17-10(16)13-7-8(12)9-5-6-15(4)14-9/h5-6,8H,7,12H2,1-4H3,(H,13,16)
• InChI Key： WKSMVJGQCKLZKF-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CN(C)N=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 240.15862589g/mol
• Monoisotopic Mass: 240.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-2-amino-2-(1-methyl-1H-pyrazol-3-yl)ethylcarbamate

tert-butyl N-2-amino-2-(1-methyl-1H-pyrazol-3-yl)ethylcarbamate: A Comprehensive Overview

The compound with CAS No. 1996149-65-5, known as tert-butyl N-2-amino-2-(1-methyl-1H-pyrazol-3-yl)ethylcarbamate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The tert-butyl group, a common substituent in organic compounds, contributes to the molecule's stability and solubility properties. The presence of the pyrazole ring, a five-membered aromatic heterocycle, adds complexity to the molecule and may play a role in its bioactivity.

Recent studies have highlighted the importance of tert-butyl N-2-amino-2-(1-methyl-1H-pyrazol-3-yl)ethylcarbamate in medicinal chemistry. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the development of antiviral and anticancer agents. The amino group within the molecule is known to enhance hydrogen bonding capabilities, which can be advantageous in drug design for targeting specific biological pathways.

The synthesis of tert-butyl N-2-amino-2-(1-methyl-1H-pyrazol-3-yl)ethylcarbamate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The use of advanced catalytic systems has improved the yield and purity of this compound, making it more accessible for research purposes. Its structure has been studied using various spectroscopic techniques, including NMR and IR spectroscopy, which have provided insights into its conformational flexibility and electronic properties.

In terms of applications, this compound has shown promise in biological assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation. Additionally, its interaction with viral proteins has been investigated, suggesting potential antiviral activity. These findings underscore the importance of tert-butyl N-carbamates as versatile building blocks in drug discovery.

The structural versatility of tert-butyl N-carbamates also makes them valuable in agrochemical research. Their ability to modulate plant growth regulators has been explored, with some derivatives showing potential as herbicides or fungicides. This highlights the broader applicability of such compounds beyond traditional pharmaceutical uses.

From an environmental perspective, understanding the degradation pathways of tert-butyl N-carbamates is crucial for assessing their ecological impact. Recent research has focused on microbial degradation mechanisms, revealing that certain soil bacteria can metabolize these compounds efficiently under specific conditions. This knowledge is essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, tert-butyl N-carbamates, exemplified by CAS No. 1996149-65